N-Phenyl-p-phenylenediamine
N-Phenyl-p-phenylenediamine
p-Anilinoaniline is an antioxidant that has shown to cause a reduction of NOx emissions from soybean biodiesel powered DI diesel engines but has increased CO and HC emissions.
N-Phenyl-p-phenylenediamine is an industrial intermediate and a component of hair dye.
N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
N-Phenyl-p-phenylenediamine is an industrial intermediate and a component of hair dye.
N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
Brand Name:
Vulcanchem
CAS No.:
101-54-2
VCID:
VC20851368
InChI:
InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2
SMILES:
C1=CC=C(C=C1)NC2=CC=C(C=C2)N
Molecular Formula:
C12H12N2
C6H5NHC6H4NH2
C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight:
184.24 g/mol
N-Phenyl-p-phenylenediamine
CAS No.: 101-54-2
Cat. No.: VC20851368
Molecular Formula: C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight: 184.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p-Anilinoaniline is an antioxidant that has shown to cause a reduction of NOx emissions from soybean biodiesel powered DI diesel engines but has increased CO and HC emissions. N-Phenyl-p-phenylenediamine is an industrial intermediate and a component of hair dye. N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992) P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine. |
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| CAS No. | 101-54-2 |
| Molecular Formula | C12H12N2 C6H5NHC6H4NH2 C12H12N2 |
| Molecular Weight | 184.24 g/mol |
| IUPAC Name | 4-N-phenylbenzene-1,4-diamine |
| Standard InChI | InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2 |
| Standard InChI Key | ATGUVEKSASEFFO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC=C(C=C1)NC2=CC=C(C=C2)N |
| Boiling Point | 669 °F at 760 mm Hg (NTP, 1992) 354.0 °C 354 °C |
| Colorform | Needles (alcohol) Purple powder Purple needles |
| Flash Point | 380 °F (NTP, 1992) 193 °C |
| Melting Point | 163 to 167 °F (NTP, 1992) 66.0 °C 75 °C |
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